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molecular formula C6H20Cl2N4 B1681572 Trientine hydrochloride CAS No. 38260-01-4

Trientine hydrochloride

Cat. No. B1681572
CAS RN: 38260-01-4
M. Wt: 182.69 g/mol
InChI Key: XPVOJYDIBHYVFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08067641B2

Procedure details

In one embodiment about 4 equivalents of sodium methoxide are mixed with about 1 equivalent of triethylenetetramine tetrahydrochloride in a mixture of methanol and ethanol, for example. The reaction mixture is filtered, the solvent is evaporated, and the product is dissolved in tert-butylmethylether and again filtered and dissolved, giving triethylenetetramine in yield greater than about 95%. The triethylenetetramine is dissolved in about 2.0 equivalents of concentrated hydrochloric acid. Less than about 2 equivalents of concentrated hydrochloric acid may also be used. Ethanol is added and triethylenetetramine dihydrochloride precipitates in yield greater than about 86%. Purity of triethylenetetramine dihydrochloride so produced is about 100%, as determined using the methods set forth in USP27-NF22 (page 1890) for analysis of trientine, with less than about 10 ppm heavy metals as determined by USP <231> II.
Name
triethylenetetramine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
triethylenetetramine dihydrochloride

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][CH2:3][NH:4][CH2:5][CH2:6][NH:7][CH2:8][CH2:9][NH2:10].[ClH:11]>C(O)C>[ClH:11].[ClH:11].[NH2:1][CH2:2][CH2:3][NH:4][CH2:5][CH2:6][NH:7][CH2:8][CH2:9][NH2:10] |f:3.4.5|

Inputs

Step One
Name
triethylenetetramine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NCCNCCNCCN
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Three
Name
Ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
triethylenetetramine dihydrochloride precipitates in yield greater than about 86%

Outcomes

Product
Name
triethylenetetramine dihydrochloride
Type
product
Smiles
Cl.Cl.NCCNCCNCCN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.